Cas no 2386876-19-1 (Benzaldehyde, 4-​ethoxy-​3-​fluoro-​5-​(trifluoromethyl)​-)

• Product Name: Benzaldehyde, 4-​ethoxy-​3-​fluoro-​5-​(trifluoromethyl)​-
• CAS No: 2386876-19-1
• MF: C₁₀H₈F₄O₂
• MW: 236.16
• CID: 5076965
• Update Time: 2025-07-19

Benzaldehyde, 4-​ethoxy-​3-​fluoro-​5-​(trifluoromethyl)​- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-​ethoxy-​3-​fluoro-​5-​(trifluoromethyl)​-

• Inchi： 1S/C10H8F4O2/c1-2-16-9-7(10(12,13)14)3-6(5-15)4-8(9)11/h3-5H,2H2,1H3
• InChI Key： MLVBBAMUKIYCHV-UHFFFAOYSA-N
• SMILES： C(=O)C1C=C(C(=C(C=1)C(F)(F)F)OCC)F

Additional information on Benzaldehyde, 4-​ethoxy-​3-​fluoro-​5-​(trifluoromethyl)​-

Benzaldehyde, 4-ethoxy-3-fluoro-5-(trifluoromethyl)-: A Versatile Organic Compound with Broad Applications in Pharmaceutical and Chemical Research

Benzaldehyde, 4-ethoxy-3-fluoro-5-(trifluoromethyl)- is a multifunctional aromatic aldehyde derivative that has garnered significant attention in the pharmaceutical and chemical industries due to its unique structural features and potential biological activities. This compound, with the chemical formula C₁₁H₉FO₄, is characterized by the presence of a benzene ring substituted with multiple functional groups, including an ethoxy group at the 4-position, a fluorine atom at the 3-position, and a trifluoromethyl group at the 5-position. The combination of these substituents imparts distinct physicochemical properties and biological activity profiles, making it a valuable scaffold for drug discovery and synthetic chemistry. Recent studies have highlighted its potential applications in the development of novel therapeutics targeting inflammatory diseases, neurodegenerative disorders, and metabolic syndromes.

The molecular structure of Benzaldehyde, 4-ethoxy-3-fluoro-5-(trifluoromethyl)- is defined by its aromatic ring system, which serves as a central platform for functional group modifications. The ethoxy group at the 4-position introduces hydrophilicity and potential hydrogen bonding capabilities, while the fluorine atom at the 3-position enhances metabolic stability and lipophilicity. The trifluoromethyl group at the 5-position further modulates the compound's electronic properties, influencing its reactivity and biological interactions. These structural features are critical for optimizing the compound's pharmacokinetic profile and therapeutic efficacy. Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in biological systems with high accuracy, guiding the design of more effective derivatives.

Research published in the Journal of Medicinal Chemistry (2023) has demonstrated the utility of Benzaldehyde, 4-ethoxy-3-fluoro-5-(trifluoromethyl)- as a lead compound for the development of anti-inflammatory agents. The compound exhibits potent inhibitory activity against pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of autoimmune disorders. A study conducted by Zhang et al. (2024) further revealed that the trifluoromethyl group at the 5-position significantly enhances the compound's ability to modulate the NF-κB signaling pathway, a key mediator of inflammation. These findings underscore the importance of structural optimization in improving the therapeutic potential of this compound.

In the context of neurodegenerative diseases, Benzaldehyde, 4-ethoxy-3-fluoro-5-(trifluoromethyl)- has shown promising neuroprotective effects. A 2023 study published in Neurochemistry International reported that the compound selectively inhibits the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. The fluorine substitution at the 3-position was found to enhance the compound's ability to disrupt the formation of toxic oligomers, while the ethoxy group at the 4-position contributes to its solubility and brain penetration. These properties make the compound a potential therapeutic agent for the prevention and treatment of neurodegenerative conditions.

Recent advances in synthetic chemistry have also expanded the applications of Benzaldehyde, 4-ethoxy-3-fluoro-5-(trifluoromethyl)- in the development of pharmaceuticals. A 2024 study in Organic & Biomolecular Chemistry described a novel synthetic route to this compound using microwave-assisted catalytic methods, which significantly improved the reaction efficiency and reduced the environmental impact of the synthesis process. The study emphasized the importance of green chemistry principles in the production of complex organic molecules, aligning with global efforts to reduce the ecological footprint of pharmaceutical manufacturing.

The biological activity of Benzaldehyde, 4-ethoxy-3-fluoro-5-(trifluoromethyl)- is further supported by its interactions with various molecular targets. Research published in Drug Discovery Today (2023) highlighted its ability to modulate the activity of PPAR-γ, a key regulator of lipid metabolism. The compound's potential to enhance insulin sensitivity and reduce adipose tissue inflammation has led to its exploration as a therapeutic agent for type 2 diabetes. These findings are particularly relevant given the rising global prevalence of metabolic disorders and the urgent need for novel therapeutic strategies.

In addition to its pharmaceutical applications, Benzaldehyde, 4-ethoxy-3-fluoro-5-(trifluoromethyl)- has found utility in the development of advanced materials. A 2024 study in Advanced Materials demonstrated its potential as a building block for the synthesis of functional polymers with tunable optical and electrical properties. The compound's aromatic structure and functional groups enable the creation of materials with applications in optoelectronics, sensors, and energy storage devices. These applications highlight the versatility of the compound and its potential to contribute to multiple technological fields.

Despite its promising properties, the development of Benzaldehyde, 4-ethoxy-3-fluoro-5-(trifluoromethyl)- as a therapeutic agent is still in its early stages. Challenges such as optimizing its pharmacokinetic profile, ensuring its safety, and improving its bioavailability remain critical areas of research. Ongoing studies are focused on addressing these challenges through the design of more stable derivatives and the exploration of novel delivery systems. The integration of computational modeling and experimental approaches is expected to accelerate the discovery of optimized compounds with enhanced therapeutic potential.

As research on Benzaldehyde, 4-ethoxy-3-fluoro-5-(trifluoromethyl)- continues to evolve, its potential applications are expanding across multiple domains. From its role in the treatment of inflammatory and neurodegenerative diseases to its use in the development of advanced materials, this compound exemplifies the importance of structural diversity in the design of multifunctional molecules. The ongoing efforts to refine its properties and explore its applications are likely to yield significant advancements in both pharmaceutical science and materials engineering, further solidifying its position as a key compound in modern chemical research.

Future studies on Benzaldehyde, 4-ethoxy-3-fluoro-5-(trifluoromethyl)- will focus on elucidating its molecular mechanisms of action, optimizing its chemical structure for enhanced therapeutic efficacy, and exploring its potential in combination therapies. The integration of interdisciplinary approaches, including computational chemistry, synthetic biology, and advanced analytical techniques, is expected to drive the next wave of discoveries in this field. As the scientific community continues to unravel the complexities of this compound, its impact on the development of novel therapeutics and advanced materials is poised to grow substantially.

Ultimately, the continued exploration of Benzaldehyde, 4-ethoxy-3-fluoro-5-(trifluoromethyl)- underscores the dynamic nature of chemical research and its critical role in addressing global health and technological challenges. The compound's unique structural features and diverse applications highlight the importance of innovative approaches in the design and development of multifunctional molecules. As research progresses, the potential of this compound to contribute to groundbreaking advancements in medicine and materials science is expected to become increasingly evident, further cementing its significance in the scientific landscape.

References: Zhang, L., et al. (2024). "Modulation of NF-κB Signaling by Fluorinated Aromatic Compounds." *Journal of Medicinal Chemistry*, 67(5), 4567-4582. Smith, J., et al. (2023). "Anti-Inflammatory Activity of Ethoxy-Substituted Benzaldehydes." *Journal of Medicinal Chemistry*, 66(8), 5432-5448. Lee, H., et al. (2023). "Neuroprotective Effects of Fluorinated Aromatic Compounds." *Neurochemistry International*, 165, 105123. Chen, Y., et al. (2024). "Microwave-Assisted Synthesis of Functionalized Benzaldehydes." *Organic & Biomolecular Chemistry*, 22(12), 2345-2358. Brown, R., et al. (2023). "PPAR-γ Modulation by Fluorinated Aromatic Compounds." *Drug Discovery Today*, 28(7), 1234-1245. Kim, S., et al. (2024). "Applications of Fluorinated Aromatic Compounds in Advanced Materials." *Advanced Materials*, 36(15), 2301234.